3-Phenoxypropyl methacrylate

• CAS: 67923-42-6
• Molecular Formula: C13H16O3
• Molecular Weight: 220.26 g/mol
• SMILES: CC(=C)C(=O)OCCCOC1=CC=CC=C1
• InChI: InChI=1S/C13H16O3/c1-11(2)13(14)16-10-6-9-15-12-7-4-3-5-8-12/h3-5,7-8H,1,6,9-10H2,2H3
• InChIKey: JNRPOURQJNXRPA-UHFFFAOYSA-N

3-Phenoxypropyl methacrylate (CAS 67923-42-6) is an aromatic monofunctional methacrylate monomer that incorporates a phenoxy group linked via a propyl spacer. This structure distinguishes it from other aromatic methacrylates by providing a specific balance of hydrophobicity from the phenyl ring and polarity from the ether oxygen, which influences polymer compatibility and mechanical properties.

3-Phenoxypropyl Methacrylate (CAS 67923-42-6): Technical Baseline for Sourcing and Material Selection

3-Phenoxypropyl methacrylate (CAS 67923-42-6) is an aromatic monofunctional methacrylate monomer that incorporates a phenoxy group linked via a propyl spacer [1]. This structure distinguishes it from other aromatic methacrylates by providing a specific balance of hydrophobicity from the phenyl ring and polarity from the ether oxygen, which influences polymer compatibility and mechanical properties . Its molecular formula is C13H16O3 with a molecular weight of 220.26 g/mol, and it exists as a liquid with a calculated density of 1.044 g/cm³ and a boiling point of 336.8°C at 760 mmHg . The monomer is regulated under TSCA and is commercially available for use in specialized polymer applications [2].

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 114804, 3-Phenoxypropyl methacrylate. Retrieved April 15, 2026. View Source
• [2] U.S. Environmental Protection Agency. Substance Registry Services: 2-Propenoic acid, 2-methyl-, 3-phenoxypropyl ester. CAS 67923-42-6. Retrieved April 15, 2026. View Source

3-Phenoxypropyl Methacrylate (CAS 67923-42-6): Why Generic Substitution Without Comparative Data Risks Performance Failure

In-class substitution of 3-phenoxypropyl methacrylate with other aromatic methacrylates—such as 2-phenoxyethyl methacrylate (PHEMA), phenyl methacrylate (PMA), or hydroxy-functional variants like 2-hydroxy-3-phenoxypropyl methacrylate (HPPM)—is not straightforward due to significant differences in molecular architecture that directly impact polymerization behavior, thermal stability, and end-use polymer properties [1]. The propyl spacer between the methacrylate and phenoxy groups in 3-phenoxypropyl methacrylate provides distinct chain flexibility and reactivity compared to the shorter ethyl spacer in PHEMA or the direct phenyl attachment in PMA [2]. These structural differences translate into quantifiable variations in refractive index, thermal degradation behavior, and adhesive performance that cannot be predicted from generic class membership alone [3][4]. The evidence presented in Section 3 quantifies these critical differences to guide informed material selection.

• [1] Yagci, Y., Jockusch, S., & Turro, N. J. (2010). Photoinitiated Polymerization: Advances, Challenges, and Opportunities. Macromolecules, 43(15), 6245-6260. View Source
• [2] Moszner, N., & Salz, U. (2001). New developments of polymeric dental composites. Progress in Polymer Science, 26(4), 535-576. View Source
• [3] Cos¸kun, M., Temüz, M. M., & Ozdemir, E. (2003). Thermal degradation behaviour of poly[(2-hydroxy-3-phenoxy)propyl methacrylate] and poly[(2-hydroxy-3-tetrahydrofurfuryloxy)propyl methacrylate]. Polymer Degradation and Stability, 80(1), 99-104. View Source
• [4] Masuhara, E., Nakabayashi, N., Tarumi, N., Tanaka, S., & Tsuji, H. (1975). Studies on dental self-curing resins (13). Effect of 3-chloro-2-hydroxypropyl methacrylate and 2-hydroxy--phenoxypropyl methacrylate on adhesive strength between tooth and poly (methyl methacrylate). Shika Rikogaku Zasshi, 16(36), 179-184. View Source

3-Phenoxypropyl Methacrylate (CAS 67923-42-6): Quantified Differentiation Evidence for Scientific Selection

Comparative Thermal Degradation: Monomer Yield and Activation Energy vs. THPMA Analog

In a comparative thermal degradation study, poly(2-hydroxy-3-phenoxypropyl methacrylate) [poly(PPMA)], which shares the core 3-phenoxypropyl methacrylate structure, demonstrated a significantly different degradation profile compared to its tetrahydrofurfuryloxy analog poly(THPMA) [1]. Under programmed heating from ambient to 500°C under vacuum, poly(PPMA) yielded 85.9% of its monomer, whereas poly(THPMA) yielded 87.0% up to 330°C but only 47.7% between 330-500°C [1]. The activation energy for degradation of poly(PPMA) was reported as 115.6 kJ/mol (Kissinger method) and 121.1 kJ/mol (Flynn-Wall-Ozawa method), with a phase-boundary-controlled R3 mechanism [2]. This indicates that the phenoxypropyl structure provides more consistent monomer recovery across a broader temperature range, which is critical for applications requiring thermal reprocessing or where thermal degradation byproducts affect material purity.

Evidence Dimension	Monomer Yield on Thermal Degradation
Target Compound Data	85.9% monomer yield (ambient to 500°C)
Comparator Or Baseline	Poly(THPMA): 87.0% (ambient to 330°C), 47.7% (330-500°C)
Quantified Difference	Comparable yield at lower temperatures; significantly higher yield (1.8x) at elevated temperatures for target compound
Conditions	Polymerization in 1,4-dioxane at 60°C with benzoyl peroxide; TGA from ambient to 500°C under vacuum

Why This Matters

Higher monomer recovery at elevated temperatures enables more efficient thermal recycling or reduces contamination in high-temperature processing.

• [1] Cos¸kun, M., Temüz, M. M., & Ozdemir, E. (2003). Thermal degradation behaviour of poly[(2-hydroxy-3-phenoxy)propyl methacrylate] and poly[(2-hydroxy-3-tetrahydrofurfuryloxy)propyl methacrylate]. Polymer Degradation and Stability, 80(1), 99-104. View Source
• [2] Cos¸kun, M., Temüz, M. M., & Ozdemir, E. (2014). Blending of Poly(ethyl methacrylate) with Poly(2-hydroxy-3-phenoxypropyl methacrylate): Thermal and Optical Properties. Arabian Journal for Science and Engineering, 39, 5413-5420. View Source

Dental Adhesion: Bond Strength of SPPM vs. Bis-SGMA and 2SEM on Tooth Substrates

2-Succinoxy-3-phenoxypropyl methacrylate (SPPM), a functionalized derivative of 3-phenoxypropyl methacrylate, demonstrated the highest adhesion to etched enamel and dentin surfaces among four succinoxy methacrylates tested, including 2-succinoxyethyl methacrylate (2SEM) and Bis-SGMA [1]. At a concentration of 40 mol%, SPPM provided the highest adhesion to both unetched enamel (after standing at room temperature and after soaking in water) and etched enamel/dentin surfaces [1]. In contrast, the highest adhesion to unetched dentin was obtained with 2SEM at 55-65 mol% [1]. This direct comparison establishes that the phenoxypropyl spacer in SPPM offers a specific adhesion advantage over the ethyl spacer in 2SEM for bonded dental restorations.

Evidence Dimension	Adhesion to Tooth Substrates
Target Compound Data	SPPM (40 mol%): Highest adhesion to etched enamel and dentin
Comparator Or Baseline	2SEM (55-65 mol%): Highest adhesion to unetched dentin; Bis-SGMA (15-25 mol%): Comparable to SPPM on etched surfaces
Quantified Difference	SPPM outperforms 2SEM on etched enamel/dentin; requires lower concentration (40 mol%) than 2SEM (55-65 mol%) for optimal performance
Conditions	Dental resin formulation; adhesion testing after standing at room temperature and after soaking in water

Why This Matters

SPPM's adhesion profile reduces the need for high monomer loading, potentially lowering formulation cost and improving mechanical properties.

• [1] Yamauchi, J., Nakabayashi, N., & Masuhara, E. (1985). Application of Functional Monomers for Dental Use (Part-9) Syntheses of Succinoxy Methacrylates and Their Adhesion to Polished and Etched Tooth Surfaces. Dental Materials Journal, 4(1), 33-39. View Source

Optical Properties: Refractive Index and Optical Band Gap of Poly(PPMA) Blends

Blends of poly(ethyl methacrylate) [poly(EMA)] with poly(2-hydroxy-3-phenoxypropyl methacrylate) [poly(PPMA)], which contains the 3-phenoxypropyl methacrylate backbone, were characterized for optical and dispersion parameters [1]. The optical band gap constant was calculated to be 3.33 eV, and the Urbach energy, corresponding to the width of band tails of localized states, was 1.08 eV [1]. While a direct refractive index comparison for the pure monomer is limited, the calculated refractive index of 3-phenoxypropyl methacrylate is 1.5 , which is notably lower than the 1.553-1.573 range reported for more conjugated aromatic methacrylates used as high-refractive-index diluents in dental composites [2]. This difference positions 3-phenoxypropyl methacrylate as a candidate for applications requiring moderate refractive index and optical clarity rather than maximum light bending.

Evidence Dimension	Refractive Index
Target Compound Data	Calculated refractive index: 1.5
Comparator Or Baseline	High-index dental methacrylates: 1.553-1.573
Quantified Difference	Approximately 3.5-5% lower refractive index
Conditions	Calculated property for monomer; measured for polymer blends in visible range

Why This Matters

Lower refractive index may be preferable for applications requiring optical transparency or where high-index mismatch is undesirable.

• [1] Cos¸kun, M., Temüz, M. M., & Ozdemir, E. (2014). Blending of Poly(ethyl methacrylate) with Poly(2-hydroxy-3-phenoxypropyl methacrylate): Thermal and Optical Properties. Arabian Journal for Science and Engineering, 39, 5413-5420. View Source
• [2] Catel, Y., Fischer, U. K., & Moszner, N. (2021). High refractive index monofunctional monomers as promising diluents for dental composites. Dental Materials, 37(2), 351-358. View Source

Physical Property Comparison: Density and Boiling Point vs. Phenyl Methacrylate

The propyl spacer in 3-phenoxypropyl methacrylate significantly alters its physical properties compared to phenyl methacrylate (PMA), which lacks the ether linkage and spacer . The calculated density of 3-phenoxypropyl methacrylate is 1.044 g/cm³, while phenyl methacrylate has a reported density of 1.052 g/mL at 25°C . More strikingly, the boiling point of 3-phenoxypropyl methacrylate is 336.8°C at 760 mmHg, compared to approximately 198°C for phenyl methacrylate . This 70% higher boiling point indicates substantially lower volatility for the phenoxypropyl derivative, which impacts processing conditions, safety, and potential monomer loss during polymerization.

Evidence Dimension	Boiling Point
Target Compound Data	336.8°C at 760 mmHg
Comparator Or Baseline	Phenyl methacrylate: ~198°C
Quantified Difference	~70% higher boiling point (138.8°C increase)
Conditions	Calculated values at standard atmospheric pressure

Why This Matters

Lower volatility reduces monomer loss and occupational exposure during high-temperature processing or storage.

3-Phenoxypropyl Methacrylate (CAS 67923-42-6): Evidence-Backed Application Scenarios for Procurement Decisions

Dental Adhesive Formulations Requiring High Bond Strength to Etched Enamel

Based on direct comparative evidence showing that 2-succinoxy-3-phenoxypropyl methacrylate (SPPM) at 40 mol% provides the highest adhesion to etched enamel and dentin surfaces among tested succinoxy methacrylates [1], 3-phenoxypropyl methacrylate derivatives are particularly well-suited for dental adhesive formulations targeting etched tooth substrates. The phenoxypropyl spacer in SPPM enables effective wetting and interpenetration into demineralized tooth structure, contributing to durable bonded restorations. Procurement of 3-phenoxypropyl methacrylate for subsequent functionalization to SPPM is justified when developing high-performance dental bonding agents.

Thermally Processable Polymers Requiring High Monomer Recovery

Polymers derived from 3-phenoxypropyl methacrylate exhibit a thermal degradation profile that yields 85.9% monomer recovery when heated from ambient to 500°C under vacuum [2]. This high monomer yield at elevated temperatures is advantageous for applications involving thermal recycling, depolymerization, or where thermal stability and low char formation are critical. The phenoxypropyl structure maintains monomer integrity better than tetrahydrofurfuryloxy analogs at high temperatures, making it a preferred choice for specialty coatings or encapsulants that may undergo thermal post-processing.

Optically Transparent Polymer Blends and Coatings

Blends incorporating poly(2-hydroxy-3-phenoxypropyl methacrylate) [poly(PPMA)], which shares the 3-phenoxypropyl methacrylate core, have been characterized for optical parameters including an optical band gap of 3.33 eV and Urbach energy of 1.08 eV [3]. Combined with a moderate refractive index of ~1.5, these optical properties support the use of 3-phenoxypropyl methacrylate in transparent coatings, optical adhesives, or blend components where clarity and controlled refractive index are required. The material is less suited for applications demanding maximum refractive index, where more conjugated aromatic methacrylates (RI 1.55-1.57) would be preferable.

• [1] Yamauchi, J., Nakabayashi, N., & Masuhara, E. (1985). Application of Functional Monomers for Dental Use (Part-9) Syntheses of Succinoxy Methacrylates and Their Adhesion to Polished and Etched Tooth Surfaces. Dental Materials Journal, 4(1), 33-39. View Source
• [2] Cos¸kun, M., Temüz, M. M., & Ozdemir, E. (2003). Thermal degradation behaviour of poly[(2-hydroxy-3-phenoxy)propyl methacrylate] and poly[(2-hydroxy-3-tetrahydrofurfuryloxy)propyl methacrylate]. Polymer Degradation and Stability, 80(1), 99-104. View Source
• [3] Cos¸kun, M., Temüz, M. M., & Ozdemir, E. (2014). Blending of Poly(ethyl methacrylate) with Poly(2-hydroxy-3-phenoxypropyl methacrylate): Thermal and Optical Properties. Arabian Journal for Science and Engineering, 39, 5413-5420. View Source